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Compound of Interest

Compound Name: 2-lodo-5-methoxybenzaldehyde

Cat. No.: B1310537

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 2-lodo-5-
methoxybenzaldehyde (CAS No. 77287-58-2). The information is presented to support
research, development, and quality control activities involving this compound.

Core Physical Properties

A summary of the key physical and chemical identifiers for 2-lodo-5-methoxybenzaldehyde is
provided below. The data has been compiled from various chemical suppliers and databases.

Property Value Source
Molecular Formula CsH7102 [1112]131[4]
Molecular Weight 262.04 g/mol [11[3114]
Appearance White to Yellow Solid [2]
Melting Point 96 °C [2]

Boiling Point Data not available

Density Data not available

Solubility Data not available

CAS Number 77287-58-2 (11121131141
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Experimental Protocols

Detailed methodologies for the determination of key physical properties of solid organic
compounds like 2-lodo-5-methoxybenzaldehyde are outlined below. These are generalized
protocols based on standard laboratory techniques.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a critical indicator of purity and can be used for
identification.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)[5]

Thermometer

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: A small amount of the crystalline 2-lodo-5-methoxybenzaldehyde is
finely ground using a mortar and pestle. The open end of a capillary tube is pressed into the
powdered sample. The tube is then tapped gently to pack the solid into the sealed end,
aiming for a sample height of 2-3 mm.[5]

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus. The thermometer is positioned so that the bulb is level with the sample.

e Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to approximate the melting point, followed by a slower, more precise
determination (1-2 °C per minute) starting from about 20 °C below the approximate melting
point.
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Data Recording: The temperature at which the first liquid appears (onset of melting) and the
temperature at which the entire sample becomes a clear liquid (completion of melting) are
recorded. This range is the melting point of the sample.[6] For a pure compound, this range
is typically narrow (0.5-2 °C).

Boiling Point Determination (Micro Method)

For small quantities of a liquid, a micro boiling point determination can be performed. While 2-

lodo-5-methoxybenzaldehyde is a solid at room temperature, this method would be

applicable if it were a liquid or if its boiling point under reduced pressure was being determined.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.qg., oil bath in a Thiele tube or a beaker)[7][8]

Rubber band or wire to attach the test tube to the thermometer

Procedure:

Sample Preparation: A few drops of the liquid sample are placed into the small test tube. A
capillary tube is inverted (open end down) and placed inside the test tube containing the
sample.[7]

Apparatus Setup: The small test tube is attached to the thermometer with the sample at the
level of the thermometer bulb. The entire assembly is then immersed in a heating bath.[8]

Heating and Observation: The heating bath is heated gently. As the temperature rises, air
trapped in the capillary tube will bubble out. When the boiling point of the liquid is reached, a
continuous and rapid stream of bubbles will emerge from the capillary tube.[7][9]

Data Recording: At this point, the heating is discontinued. The liquid will begin to cool, and
the stream of bubbles will slow down and eventually stop. The temperature at which the
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liquid just begins to enter the capillary tube is recorded as the boiling point.[3]

Solubility Determination

Understanding the solubility of a compound in various solvents is crucial for purification,

formulation, and designing reaction conditions.[10][11]

Apparatus:

Small test tubes

Spatula or balance for measuring the solid

Graduated cylinders or pipettes for measuring solvents

Vortex mixer or stirring rods

Procedure:

Solvent Selection: A range of representative solvents should be chosen, including polar
protic (e.g., water, ethanol), polar aprotic (e.g., acetone, dimethyl sulfoxide), and nonpolar
(e.g., hexane, toluene) solvents.

Qualitative Assessment: A small, measured amount of 2-lodo-5-methoxybenzaldehyde
(e.g., 10 mg) is placed in a test tube. A small volume of the chosen solvent (e.g., 1 mL) is
added.[10]

Mixing and Observation: The mixture is agitated vigorously (e.g., using a vortex mixer) for a
set period (e.g., 1-2 minutes).[11] The sample is then visually inspected to determine if it has
completely dissolved.

Classification: The solubility can be classified as:
o Soluble: The solid completely dissolves, forming a clear solution.

o Partially soluble: Some of the solid dissolves, but a noticeable amount remains
undissolved.
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o Insoluble: The solid does not appear to dissolve at all.[11]

o Quantitative Assessment (Optional): For a more precise measurement, a saturated solution
can be prepared at a specific temperature. A known volume of the clear supernatant is then
carefully removed, the solvent is evaporated, and the mass of the dissolved solid is
determined.

Characterization Workflow

The following diagram illustrates a typical workflow for the physical and spectroscopic
characterization of a solid organic compound like 2-lodo-5-methoxybenzaldehyde.
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Caption: Workflow for Physical and Spectroscopic Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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